Cas no 2750168-72-8 (tert-butyl exo-3-iodo-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: tert-butyl exo-3-iodo-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 2750168-72-8
• MF: C₁₂H₂₀INO₂
• MW: 337.20
• CID: 5095976
• PubChem ID: 68251980
• Update Time: 2024-11-05

tert-butyl exo-3-iodo-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl exo-3-iodo-8-azabicyclo[3.2.1]octane-8-carboxylate
• SCHEMBL24751734
• PS-16060
• MFCD34622161
• tert-butyl (1S,5R)-3-iodo-8-azabicyclo[3.2.1]octane-8-carboxylate
• exo-8-Boc-3-iodo-8-azabicyclo[3.2.1]octane
• SCHEMBL12345371
• 2750168-72-8
• tert-Butyl -3-iodo-8-azabicyclo[3.2.1]octane-8-carboxylate
• F89067

• Inchi： 1S/C12H20INO2/c1-12(2,3)16-11(15)14-9-4-5-10(14)7-8(13)6-9/h8-10H,4-7H2,1-3H3/t8-,9-,10+
• InChI Key： BZADDSSPWPVZEP-OWUUHHOZSA-N
• SMILES： C(N1[C@H]2C[C@@H](I)C[C@@H]1CC2)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 337.05388g/mol
• Monoisotopic Mass: 337.05388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų